Cas no 109789-40-4 (3,6,9,12,15-Pentaoxaheptadecane-1,17-diol, dimethanesulfonate)

3,6,9,12,15-Pentaoxaheptadecane-1,17-diol dimethanesulfonate is a polyethylene glycol (PEG)-based dimethanesulfonate derivative, characterized by its bifunctional reactivity due to the presence of terminal methanesulfonate (mesylate) groups. This compound is primarily utilized as a crosslinking or functionalization reagent in organic synthesis and polymer chemistry. Its extended PEG spacer enhances solubility in aqueous and polar organic solvents, facilitating reactions under mild conditions. The mesylate groups serve as excellent leaving groups, enabling efficient nucleophilic substitution reactions with amines, thiols, or other nucleophiles. This reagent is particularly valuable in bioconjugation, drug delivery systems, and the preparation of functionalized hydrogels or polymeric materials, offering controlled reactivity and versatility in macromolecular design.
3,6,9,12,15-Pentaoxaheptadecane-1,17-diol, dimethanesulfonate structure
109789-40-4 structure
Product Name:3,6,9,12,15-Pentaoxaheptadecane-1,17-diol, dimethanesulfonate
CAS No:109789-40-4
MF:C14H30O11S2
MW:438.511403560638
CID:1189233
Update Time:2025-11-02

3,6,9,12,15-Pentaoxaheptadecane-1,17-diol, dimethanesulfonate Chemical and Physical Properties

Names and Identifiers

    • 3,6,9,12,15-Pentaoxaheptadecane-1,17-diol, dimethanesulfonate
    • 2-[2-[2-[2-[2-(2-hydroxyethoxy)ethoxy]ethoxy]ethoxy]ethoxy]ethanol,methanesulfonic acid
    • Ms-peg7-ms
    • 3,6,9,12,15-Pentaoxaheptadecane-1,17-diol, 1,17-dimethanesulfonate
    • 3,6,9,12,15-pentaoxaheptadecane-1,17-diyl
    • Inchi: 1S/C14H30O11S2/c1-26(15,16)24-13-11-22-9-7-20-5-3-19-4-6-21-8-10-23-12-14-25-27(2,17)18/h3-14H2,1-2H3
    • InChI Key: JOECUAAPEWVDEO-UHFFFAOYSA-N
    • SMILES: C(OS(C)(=O)=O)COCCOCCOCCOCCOCCOS(C)(=O)=O

Experimental Properties

  • Density: 1.266±0.06 g/cm3(Predicted)
  • Boiling Point: 587.2±50.0 °C(Predicted)

3,6,9,12,15-Pentaoxaheptadecane-1,17-diol, dimethanesulfonate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
M936208-1g
MS-peg7-ms
109789-40-4 95%
1g
¥4,158.00 2022-09-01

Additional information on 3,6,9,12,15-Pentaoxaheptadecane-1,17-diol, dimethanesulfonate

3,6,9,12,15-Pentaoxaheptadecane-1,17-diol, dimethanesulfonate (CAS 109789-40-4): A Versatile Polyether-Based Compound with Broad Applications

3,6,9,12,15-Pentaoxaheptadecane-1,17-diol, dimethanesulfonate (CAS 109789-40-4) is a unique polyether-based compound that has gained significant attention in various industrial and research applications. This methanesulfonate derivative of pentaethylene glycol features a symmetrical structure with terminal hydroxyl groups converted to mesylate esters, making it particularly valuable as a bifunctional linker in organic synthesis and material science.

The compound's polyether backbone provides excellent solubility in both aqueous and organic media, while the dimethanesulfonate groups offer reactive sites for further chemical modifications. Researchers frequently utilize this compound as a PEG-based spacer in bioconjugation chemistry, where its water-soluble properties and controlled length (approximately 17 atoms in the main chain) make it ideal for creating stable molecular architectures.

Current trends in drug delivery systems and biomaterials engineering have increased demand for specialized PEG derivatives like 3,6,9,12,15-Pentaoxaheptadecane-1,17-diol, dimethanesulfonate. The compound's ability to serve as a hydrophilic linker in antibody-drug conjugates (ADCs) aligns with the growing focus on targeted cancer therapies and precision medicine approaches. Its low immunogenicity and biocompatibility make it particularly suitable for pharmaceutical applications.

In material science, this polyethylene glycol dimethanesulfonate finds application as a cross-linking agent for creating hydrogels with controlled swelling properties. The compound's symmetrical structure allows for the formation of uniform polymer networks, which is crucial for developing tissue engineering scaffolds and controlled release systems. Recent studies have explored its use in creating smart materials that respond to environmental stimuli.

The synthesis of 3,6,9,12,15-Pentaoxaheptadecane-1,17-diol, dimethanesulfonate typically involves the mesylation of commercially available pentaethylene glycol. Quality control parameters include HPLC purity analysis, NMR characterization, and mass spectrometry confirmation to ensure the absence of residual starting materials or byproducts. Storage recommendations generally suggest keeping the compound in a cool, dry environment protected from moisture to maintain stability.

From a regulatory perspective, 109789-40-4 is not classified as hazardous under major chemical inventories, though standard laboratory precautions should be observed when handling. The compound's low volatility and moderate molecular weight (approximately 428.5 g/mol) contribute to its manageable handling characteristics in research settings.

Market analysis indicates growing interest in specialty PEG derivatives, with 3,6,9,12,15-Pentaoxaheptadecane-1,17-diol, dimethanesulfonate finding particular utility in biopharmaceutical applications. The compound's versatility as a spacer molecule in ADC development and its role in polymer chemistry continue to drive research interest. Current pricing reflects its status as a research-grade chemical with potential for scale-up in commercial applications.

Recent publications have highlighted innovative uses of this PEG-based mesylate in nanotechnology applications, particularly in the development of drug-loaded nanoparticles and surface modification of medical devices. The compound's ether linkages provide flexibility while maintaining chemical stability, making it valuable for creating functionalized surfaces with specific biological properties.

Quality specifications for 3,6,9,12,15-Pentaoxaheptadecane-1,17-diol, dimethanesulfonate typically require ≥95% purity by HPLC, with strict limits on water content and residual solvents. Analytical methods for characterization include proton NMR for structural confirmation and mass spectrometry for molecular weight verification. These quality parameters are particularly important for pharmaceutical applications where batch-to-batch consistency is critical.

The future outlook for CAS 109789-40-4 appears promising, with potential expansions into advanced material science and biomedical engineering applications. As research into PEG-based therapeutics continues to advance, specialized derivatives like this dimethanesulfonate compound will likely play increasingly important roles in developing next-generation bioconjugates and functional materials.

For researchers working with 3,6,9,12,15-Pentaoxaheptadecane-1,17-diol, dimethanesulfonate, proper handling includes using appropriate personal protective equipment and working in a well-ventilated area. While not classified as highly hazardous, the compound's methanesulfonate groups make it potentially reactive, requiring standard precautions for sulfonate esters. Storage under inert atmosphere can help maintain long-term stability.

The compound's unique combination of water solubility, chemical functionality, and molecular dimensions positions it as a valuable tool in modern chemical research. As the demand for specialty chemicals in life sciences grows, 109789-40-4 is expected to maintain its relevance in both academic and industrial laboratories focused on bioconjugation chemistry and advanced material development.

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